8-methoxy-3-(4-methoxybenzyl)-2-propyl-3H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 8-methoxy-3-[(4-methoxyphenyl)methyl]-2-propylchromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C23H22N2O5/c1-4-5-19-24-22-20(21(26)17-11-10-16(29-3)12-18(17)30-22)23(27)25(19)13-14-6-8-15(28-2)9-7-14/h6-12H,4-5,13H2,1-3H3
• InChI Key: BTYSOCGWUDGFJC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=O)C3=C(O2)C=C(C=C3)OC)C(=O)N1CC4=CC=C(C=C4)OC
• Molecular Formula: C23H22N2O5
• Molecular Weight: 406.4 g/mol

Description

8-methoxy-3-(4-methoxybenzyl)-2-propyl-3H-chromeno[2,3-d]pyrimidine-4,5-dione is a chemical compound that has been extensively researched due to its potential therapeutic applications. It belongs to the class of chromeno-pyrimidine derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Structural Characterization

• Novel synthetic methods for related compounds, such as 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, have been explored. These methods are vital for the preparation of various derivatives for pharmaceutical applications (Osyanin et al., 2014).

Anticancer Properties

• Derivatives of pyrano[2,3-f]chromene-4,8-dione, which share structural similarities with the compound , have been synthesized and evaluated for their potential as anticancer agents. These compounds have demonstrated promising activities against various human cancer cell lines (Li Hongshuang et al., 2017).

Nonlinear Optical Properties

• Research on novel styryl dyes structurally related to the compound has revealed significant third-order nonlinear optical properties. These properties suggest potential applications in nonlinear optical materials for device applications (Shettigar et al., 2009).

Anti-Inflammatory and Analgesic Agents

• The synthesis of novel compounds derived from related structures has led to the discovery of agents with significant anti-inflammatory and analgesic activities. This highlights the therapeutic potential of these compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antimicrobial Activity

• Certain derivatives, like chromeno pyrimidinone, have been synthesized and shown to possess antimicrobial activity against various bacterial and fungal strains, indicating their potential use in treating infections (Banothu et al., 2012).

Potential in Treating COVID-19

• Research on tetrahydro-4H-chromene derivatives has highlighted their potential as targets for the main protease of SARS-CoV-2, suggesting a possible application in treating COVID-19 (Mohareb et al., 2021).